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Compound Focus: Magnesium arsenate

CAS No.: 10103-50-1

Cat. No.: S1536623

Get Quote

Chemical Identification and Properties

Magnesium arsenate is an inorganic compound that was historically used as an insecticide and wood

preservative. Its use has declined due to significant toxicity concerns, and it is now primarily of interest for

research and specific industrial applications under strict controls [1] [2].

Physical and Chemical Properties: The table below summarizes the key properties of magnesium

arsenate.

Property Value / Description

Chemical
Formula

As₂Mg₃ [1] [3]

IUPAC Name Magnesium arsenate [4]

CAS Number 10103-50-1 [4] [3]

Appearance White crystalline powder [1] [4]

Molecular
Weight

350.753 g/mol [1]
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Property Value / Description

Density 2.60–2.61 g/cm³ [1]

Crystal Structure Monoclinic [1]

Solubility in
Water

Insoluble [1] [4] [3]

Stability Stable under normal conditions but decomposes upon heating to release toxic
arsenic fumes [1] [3]

Hazard and Safety Classification

Magnesium arsenate is a highly hazardous substance and must be handled with extreme caution. The

following table outlines its primary hazard classifications.

Hazard Aspect Classification

GHS
Classification

Danger [3]

Human Toxicity Highly toxic by ingestion, inhalation, and skin absorption; Confirmed human
carcinogen [1] [3].

Health Effects Can cause damage to the gastrointestinal tract, organs, and peripheral nervous
system; Suspected of damaging fertility or the unborn child [3].

Environmental
Hazard

Very toxic to aquatic life with long-lasting effects [3].

UN Number 1622 [4] [3]

DOT Hazard Label Poison [4]

Safety Protocols for Handling
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Personal Protective Equipment (PPE): Wear a positive pressure self-contained breathing

apparatus (SCBA) and chemical protective clothing specifically recommended for toxic substances [4]
[3]. Use protective gloves, eye protection (face shield), and closed-system ventilation to prevent any

exposure [3].
Engineering Controls: Operations should be conducted within a closed system under local exhaust

ventilation. Do not allow the formation of a dust cloud [3].
Hygiene Measures: Do not eat, drink, or smoke in areas where the chemical is handled. Wash

hands thoroughly before eating. Do not take working clothes home [3].
First Aid:

Inhalation: Move to fresh air and seek immediate medical attention [3].
Skin Contact: Remove contaminated clothing, rinse skin with water and soap, and seek

medical attention [3].
Eye Contact: Rinse cautiously with water for several minutes, remove contact lenses if

possible, and refer for medical attention [3].
Ingestion: Rinse mouth and refer immediately for medical attention. Do not induce vomiting

unless directed by medical personnel [3].

Manufacturing Process and Experimental Protocol

The industrial synthesis of magnesium arsenate involves a reaction between magnesium carbonate and

arsenic acid [1] [5].

Workflow for Magnesium Arsenate Preparation

The following diagram illustrates the core preparation workflow, highlighting critical safety and quality

control stages:
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MgCO3 + H3AsO4 → Mg3(AsO4)2
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Detailed Step-by-Step Protocol

Safety and Preparation:

Before starting, ensure all personnel have donned appropriate PPE and that the fume hood or

closed-system reactor is operational [3].
Have materials for spill containment (dry sand or other non-combustible material) readily

available. Never use a domestic vacuum cleaner for spill cleanup; only use specialized
industrial HEPA-filtered equipment [3].

Reaction:

In a controlled environment, introduce a stoichiometric quantity of magnesium carbonate
(MgCO₃) to a reactor vessel.

Slowly add a solution of arsenic acid (H₃AsO₄) with continuous agitation.
The reaction proceeds as follows: MgCO₃ + H₃AsO₄ → Mg₃(AsO₄)₂ + CO₂ + H₂O (Note: This is

a simplified representation; the actual balanced equation may require specific conditions and
ratios) [1] [5].

Control the reaction temperature and monitor for gas (CO₂) evolution.

Filtration and Washing:

Once the reaction is complete, the slurry containing the precipitated magnesium arsenate is

transferred to a vacuum or pressure filtration system [1].
Separate the solid product from the liquid phase.

Wash the precipitate with water to remove any soluble impurities.

Drying and Milling:

Transfer the wet filter cake to a drying oven or tray.

Dry at a controlled temperature to avoid decomposition. The final product is a white crystalline
powder [1].

If a specific particle size is required, the dried product can be processed through a milling or
powder processing apparatus [1].

Quality Control:

Analyze the final product using techniques like X-ray diffraction (XRD) for crystal structure

verification and inductively coupled plasma (ICP) spectroscopy to confirm chemical composition
and purity.
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Historical and Regulatory Application in Agriculture

While once used as an insecticide, particularly against the Mexican Bean Beetle, the application of

magnesium arsenate in agriculture has largely been abandoned due to the high toxicity of arsenic and the

availability of safer alternatives [2].

Regulatory Information:

Arsenic and its compounds are subject to strict regulations globally. In the United States, arsenic
compounds are listed as hazardous substances under EPA regulations (CERCLA) and require

reporting if released above specified levels [4].
It is classified as a confirmed human carcinogen with an occupational exposure limit (TLV) of 0.01

mg/m³ (as As) as a time-weighted average (TWA) [3].

Economic and Project Considerations

For researchers evaluating the feasibility of small-scale production for studies, the following cost factors

should be considered, based on industrial project reports [1] [5].

Cost Factor Description

Capital
Expenditure
(CAPEX)

Includes land, factory construction, production machinery (reactors, autoclaves,
filters, milling equipment), storage systems, and safety infrastructure (emission

controls, wastewater treatment) [1].

Operational
Expenditure
(OPEX)

Dominated by raw material costs (magnesium carbonate, arsenic acid), labor,

energy/utilities, maintenance, waste treatment, and ongoing environmental
compliance and safety measures [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Comprehensive Application Notes and Protocols for Magnesium

Arsenate]. Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b1536623#magnesium-arsenate-insecticide-preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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